![molecular formula C7H6ClN3 B1591553 7-Chloro-2-methyl-1H-imidazo[4,5-C]pyridine CAS No. 929074-44-2](/img/structure/B1591553.png)
7-Chloro-2-methyl-1H-imidazo[4,5-C]pyridine
Overview
Description
7-Chloro-2-methyl-1H-imidazo[4,5-C]pyridine is a beige to light orange solid . It is used as a reagent in the synthesis of purine derived S-adenosylhomocysteine/methylthioadenosine nucleosidase inhibitors which display antimicrobial activity .
Synthesis Analysis
The synthesis of imidazo[4,5-b]pyridines has been a subject of intense research for numerous decades . The most useful starting compounds for the synthesis of imidazo[4,5-b]pyridines are the readily obtainable derivatives of 2,3-diaminopyridine . The first stage involves nucleophilic substitution of the halogen in the pyridine ring activated by the nitro group .Molecular Structure Analysis
The molecular structure of imidazo[4,5-b]pyridines is significant and has been a subject of various studies . The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance .Chemical Reactions Analysis
Imidazo[4,5-b]pyridines can undergo a large number of transformations to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Physical And Chemical Properties Analysis
7-Chloro-2-methyl-1H-imidazo[4,5-C]pyridine is a beige to light orange solid . More detailed physical and chemical properties might require specific experimental measurements or computational predictions.Scientific Research Applications
Selective Activation in Organic Synthesis
Selective activation of nucleoside phosphoramidites and the regioselective introduction of a chlorine atom into the imidazo[4,5-b]pyridine nucleus highlight the utility of imidazo pyridine derivatives in organic synthesis. These processes are crucial for the synthesis of oligonucleotide analogues and chloroimidazo[4,5-b]pyridine nucleosides, serving as important precursors for various compounds, including 1-deazaadenosine (Gryaznov & Letsinger, 1992); (Itoh, Ono, Sugawara, & Mizuno, 1982).
Therapeutic Agent Development
Imidazo[1,2-a]pyridine scaffolds are recognized for their broad range of applications in medicinal chemistry, serving as the basis for developing anticancer, antimicrobial, antiviral, and other therapeutic agents. Notable examples include zolimidine and zolpidem, showcasing the scaffold's potential in creating novel therapeutic agents and drug-like chemical libraries (Deep et al., 2016).
Advancements in Photophysical Applications
The development of imidazo[1,5-a]pyridine-based fluorescent probes for liposome models underpins the importance of this scaffold in studying membrane dynamics, hydration, and fluidity. These probes' compact shape and photophysical properties make them suitable candidates for monitoring cellular health and exploring biochemical pathways (Renno et al., 2022).
Pharmacological Insights
The pharmacological properties of imidazo[1,2-a]pyridines have been extensively studied, revealing their potential as enzyme inhibitors, receptor ligands, and anti-infectious agents. This research highlights the growing interest in this scaffold within medicinal chemistry for its diverse therapeutic applications (Enguehard-Gueiffier & Gueiffier, 2007).
Chemical and Electrochemical Studies
The chemical and electrochemical evaluations of imidazo[4,5-b]pyridine derivatives have demonstrated their efficacy in inhibiting mild steel corrosion, highlighting the potential industrial applications of these compounds beyond pharmaceuticals (Saady et al., 2021).
Mechanism of Action
Mode of Action
Imidazo[4,5-c]pyridine derivatives are known to modulate the functions of receptors or enzymes in living systems . They interact with their targets, leading to changes in cellular function.
Biochemical Pathways
7-Chloro-2-methyl-1H-imidazo[4,5-C]pyridine may influence many cellular pathways necessary for the proper functioning of cells . These pathways could include those involved in cancer cell proliferation, pathogen survival, immune system function, and carbohydrate metabolism .
Result of Action
Given the broad bioactivities of imidazo[4,5-c]pyridine derivatives, the compound could potentially have a range of effects at the molecular and cellular levels .
Safety and Hazards
Future Directions
The synthesis of imidazo[4,5-b]pyridines has been a subject of intense research for numerous decades . The collective results of biochemical and biophysical properties foreground their medicinal significance in central nervous system, digestive system, cancer, inflammation, etc . The information summarized in various reviews may be useful in the design and development of methods for the synthesis of functional derivatives of imidazopyridines and pyridopyrazines, which are prospective heterocyclic compounds for use in the search for new biologically active substances .
properties
IUPAC Name |
7-chloro-2-methyl-3H-imidazo[4,5-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-4-10-6-3-9-2-5(8)7(6)11-4/h2-3H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROMFENATKLIWIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=NC=C2N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70590286 | |
Record name | 7-Chloro-2-methyl-3H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70590286 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-2-methyl-1H-imidazo[4,5-C]pyridine | |
CAS RN |
929074-44-2 | |
Record name | 7-Chloro-2-methyl-1H-imidazo[4,5-c]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=929074-44-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Chloro-2-methyl-3H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70590286 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.